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Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine

CAS No.: 856164-26-6

Cat. No.: B3289198

Get Quote

Executive Summary
5-Ethoxy-2-nitropyridine is a high-value heterocyclic intermediate utilized primarily as a

precursor to 5-ethoxy-2-pyridinamine, a "privileged scaffold" in modern drug discovery. Unlike

its methoxy counterparts, the ethoxy substituent offers enhanced lipophilicity (logP modulation)

and altered metabolic clearance profiles, making it critical for optimizing the pharmacokinetic

(PK) properties of kinase inhibitors (e.g., BTK, p38 MAPK) and anti-fibrotic agents.

This guide addresses a common synthetic pitfall: the failure of nucleophilic aromatic

substitution (SNAr) on 5-halo-2-nitropyridines to yield this product. We present the authoritative

O-alkylation protocol starting from 5-hydroxy-2-nitropyridine, followed by validated reduction

and coupling methodologies.
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Property Specification Strategic Implication

CAS Number 856164-26-6

Specific isomer; distinct from

2-ethoxy-5-nitropyridine (CAS

31594-45-3).

Molecular Formula C₇H₈N₂O₃ MW: 168.15 g/mol

LogP (Predicted) ~1.8 - 2.1

Higher lipophilicity than

methoxy analogs; improves

cell permeability.

Electronic State Electron-deficient ring

The nitro group at C2 strongly

deactivates the ring, enabling

facile reduction but

complicating electrophilic

substitution.

Key Moiety 5-Ethoxy group

Acts as a hydrogen bond

acceptor and hydrophobic

anchor in ATP-binding pockets

of kinases.

Why This Intermediate?
In medicinal chemistry, replacing a phenyl ring with a pyridine improves aqueous solubility and

reduces CYP450 inhibition. The 5-ethoxy-2-aminopyridine moiety, derived from this nitro

intermediate, is specifically employed to:

Enhance Potency: The ethoxy group often fills small hydrophobic pockets (e.g., the

gatekeeper region in kinases) more effectively than a methoxy group.

Modulate Solubility: The pyridine nitrogen provides a protonation site at physiological pH,

improving formulation properties.

Synthesis Strategy: The "Make"
Critical Warning: The SNAr Trap
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Do NOT attempt to synthesize 5-ethoxy-2-nitropyridine via nucleophilic aromatic substitution

(SNAr) of 5-bromo-2-nitropyridine with sodium ethoxide.

Reason: The nitro group at position 2 activates the nitro group itself for displacement more

than the halogen at position 5.

Result: The reaction yields 5-bromo-2-ethoxypyridine (displacement of -NO₂) rather than the

desired product.

Validated Protocol: O-Alkylation of 5-Hydroxy-2-
nitropyridine
The only robust industrial route involves the O-alkylation of 5-hydroxy-2-nitropyridine (also

known as 6-nitropyridin-3-ol).

Reagents & Materials
Precursor: 5-Hydroxy-2-nitropyridine (Commercial or synthesized via hydrolysis of 2-amino-

5-nitropyridine).

Alkylating Agent: Ethyl Iodide (EtI) or Ethyl Bromide (EtBr).

Base: Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃).

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile.

Step-by-Step Protocol
Charge: In a dry 3-neck round-bottom flask under N₂, dissolve 5-hydroxy-2-nitropyridine (1.0

eq) in anhydrous DMF (10 mL/g).

Deprotonation: Add Cs₂CO₃ (1.5 eq) in a single portion. The solution will turn deep

yellow/orange due to phenoxide formation. Stir at RT for 30 min.

Alkylation: Dropwise add Ethyl Iodide (1.2 eq). Note: EtI is preferred over EtBr for faster

kinetics at lower temperatures.
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Reaction: Heat to 60°C and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3) or LC-

MS.

Workup:

Cool to RT and pour into ice-cold water (5x reaction volume).

The product often precipitates as a pale yellow solid. Filter and wash with water.

If no precipitate: Extract with EtOAc (3x), wash organics with LiCl solution (to remove

DMF), dry over Na₂SO₄, and concentrate.

Purification: Recrystallization from Ethanol/Water or Flash Chromatography (0-30% EtOAc in

Hexane).

Yield Expectation: 85–95% QC Check: ¹H NMR (DMSO-d₆) should show a quartet (~4.2 ppm)

and triplet (~1.4 ppm) for the ethoxy group, with aromatic protons at C3, C4, C6.

Downstream Transformations: The "Use"
The primary utility of 5-ethoxy-2-nitropyridine is its reduction to 5-ethoxy-2-pyridinamine,

followed by coupling to form drug scaffolds.

Workflow Visualization

AVOID THIS ROUTE
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Caption: Synthesis workflow highlighting the correct O-alkylation pathway and the "forbidden"

SNAr route.
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Protocol A: Selective Reduction (Nitro to Amine)
Catalytic hydrogenation is efficient but can sometimes cause de-ethoxylation if over-reduced or

if the catalyst is too active. The Iron/Ammonium Chloride method is chemically chemoselective

and robust.

Setup: Suspend 5-ethoxy-2-nitropyridine (1.0 eq) in Ethanol:Water (3:1).

Activation: Add NH₄Cl (5.0 eq) and Iron powder (5.0 eq, 325 mesh).

Reflux: Heat to 80°C with vigorous stirring for 2 hours.

Filtration: Filter hot through a Celite pad to remove iron oxide sludge. Wash with hot ethanol.

Isolation: Concentrate the filtrate. Basify residue with sat. NaHCO₃ and extract with DCM.

Product: 5-Ethoxy-2-pyridinamine (often a dark oil or low-melting solid) is obtained in >90%

yield. Use immediately for coupling to avoid oxidation.

Protocol B: Amide Coupling (Drug Scaffold Formation)
To attach this "head group" to a drug core (e.g., a carboxylic acid):

Activation: Dissolve the Carboxylic Acid Core (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA

(2.5 eq). Stir for 15 min.

Addition: Add 5-Ethoxy-2-pyridinamine (1.1 eq).

Reaction: Stir at RT for 12–24 h.

Note: The pyridine nitrogen is less nucleophilic than the exocyclic amine, but HATU ensures

regioselectivity for the amide bond at the exocyclic amine position.

Analytical Quality Control
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Test Method Acceptance Criteria

Purity
HPLC (C18, H₂O/MeCN

gradient)
> 98.0% (Area %)

Identity ¹H NMR (DMSO-d₆)
Confirm ethoxy quartet/triplet.

No hydroxy peak.

Residual Solvent GC-Headspace
DMF < 880 ppm, Ethanol <

5000 ppm

Water Content Karl Fischer
< 0.5% w/w (Critical for

coupling steps)

Safety & Handling
Nitro Group Hazard: While 5-ethoxy-2-nitropyridine is stable, nitro-pyridines can be

energetic. Avoid heating dry solids above 150°C.

Skin Sensitization: Pyridine intermediates are potent sensitizers. Wear nitrile gloves and use

a fume hood.

Incompatibility: Incompatible with strong reducing agents (hydrazine) and strong bases

(which may cause hydrolysis of the ethoxy group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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